Cas no 2923-28-6 (Trifluoromethanesulfonic acid silver)

Trifluoromethanesulfonic acid silver (AgOTf, CAS 2923-28-6) is a versatile silver salt of trifluoromethanesulfonic acid, widely used as a catalyst and reagent in organic synthesis. Its strong Lewis acidity and stability under various reaction conditions make it valuable for Friedel-Crafts alkylations, cyclizations, and other electrophilic processes. The triflate anion is highly non-coordinating, enhancing reactivity in polar solvents. AgOTf is also employed in halogen abstraction and carbocation generation. Its moisture sensitivity necessitates handling under inert conditions, but its efficiency in facilitating complex transformations underscores its utility in synthetic chemistry. The compound is particularly favored for its compatibility with sensitive functional groups and high-yielding reactions.
Trifluoromethanesulfonic acid silver structure
2923-28-6 structure
Product Name:Trifluoromethanesulfonic acid silver
CAS No:2923-28-6
MF:CAgF3O3S
MW:256.93731212616
MDL:MFCD00013226
CID:43592
PubChem ID:76223
Update Time:2025-08-10

Trifluoromethanesulfonic acid silver Chemical and Physical Properties

Names and Identifiers

    • AGOTF
    • SILVER (I) TRIFLUOROMETHANE SULFONATE
    • SILVER(I) TRIFLUOROMETHANESULPHONATE
    • SILVER TRIFLATE
    • SILVER TRIFLUOROMETANESULFONATE
    • SILVER TRIFLUOROMETHANESULFONATE
    • SILVER TRIFLUOROMETHANESULPHONATE
    • TRIFLUOROMETHANESULFONATE SILVER SALT
    • TRIFLUOROMETHANESULFONIC ACID SILVER SALT
    • trifluoro-methanesulfonicacisilver(1++)salt
    • Silver trifluormethanesulfonate
    • Silver(I) triflate~Trifluoromethanesulphonic acid silver(I) salt
    • Silver(I)triflate
    • Trifluoromethanesulfonicacidsilver(I)salt
    • Methanesulfonic acid, trifluoro-, silver(1+) salt
    • (trifluoromethylsulfonyloxy)silver, TfOAg
    • Ag(OTf),Silver,trifluoromethyl)sulfonate
    • Silver triflate,Trifluoromethanesulfonic acid silver salt
    • silver trifluoro-met
    • silver(1+) trifluoromethanesulfonate
    • Ag(OTf)
    • Silver (trifluoromethyl)sulfonate
    • Trifluoromethanesulfonic acid
    • Triflic acid
    • Trifluoromethanesulphonic acid
    • Perfluoromethanesulfonic acid
    • tfmsa
    • Trifluoromethane sulfonic acid
    • TfOH
    • METHANESULFONIC ACID, TRIFLUORO-
    • Trifluoromethylsulfonic acid
    • HOTf
    • Trimsylate
    • CF3SO3H
    • CF3-SO3H
    • Methanesulfonic acid, 1,1,1-trifluoro-
    • trifluoromethane-sulfonic acid
    • trifluoro-methanesulfonic acid
    • JE2SY203E8
    • 1,1,1-trifluoromethanesulfonic acid
    • Trifluoromethanesulfonic acid silver
    • CAgF3O3S
    • NS00083428
    • DTXSID5062716
    • Methanesulfonic acid, 1,1,1-trifluoro-, silver(1+) salt (1:1)
    • trifluormethanesulfonic acid silver salt
    • UNII-UK2MGY9YSF
    • TRIFLUOROMETHYLSULFONYLOXYSILVER
    • Silver trifluoromethanesulfonate, purum, >=98.0% (Ag)
    • 3-(4-tert-Butylbenzoyl)acrylicacid
    • Trifluoromethanesulfonic acid (silver)
    • FT-0634560
    • GS-6786
    • EINECS 220-882-2
    • MFCD00013226
    • Silver trifluoromethanesulfonate (99.95%-Ag) (Silver triflate)
    • AMY11804
    • silver(1+) ion trifluoromethanesulfonate
    • silver trifluoromethane-sulfonate
    • 2923-28-6
    • Silver trifluoromethanesulfonate (AgCF3SO3)
    • silver(i)trifluoromethanesulfonate
    • silver trifluoro-methanesulphonate
    • HY-W020983
    • silver trifluoromethansulfonate
    • Q8215055
    • SCHEMBL117027
    • silver(I)trifluoromethanesulphonate
    • silver-(I)-triflate
    • Silver(I) trifluoromethanesulfonate
    • Silver trifluoromethanesulfonate, Trace metals grade, 99.95%
    • AKOS009087791
    • silver triflouromethanesulfonate
    • Silver trifluoromethanesulfonate, >=99%
    • CS-0035255
    • T1331
    • Silver trifluoromethanesulfonate, >=99.95% trace metals basis
    • NSC 225087
    • EN300-23844
    • UK2MGY9YSF
    • Silver trifluoromethylsulfonate
    • silver;trifluoromethanesulfonate
    • NSC-225087
    • silver trifluoromethane sulfonate
    • SILVERTRIFLUOROMETHANESULFONATE
    • trifluoromethanesulfonic acid, silver (+1) salt
    • DTXCID4037958
    • UM3261
    • silver,trifluoromethanesulfonate
    • AgOTf cpd
    • DB-009810
    • Methanesulfonic acid, 1,1,1trifluoro, silver(1+) salt (1:1)
    • silver trifluoromethanesulfonic acid
    • ARGENTIO TRIFLUOROMETHANESULFONATE
    • Trifluoromethanesulfonic acid solution
    • Fluorad FC 24
    • Methanesulfonic acid, trifluoro-(6ci,7ci,8ci,9ci)
    • TEMPO, freeRadical
    • Methanesulfonic acid, trifluoro, silver(1+) salt
    • MDL: MFCD00013226
    • Inchi: 1S/CHF3O3S.Ag/c2-1(3,4)8(5,6)7;/h(H,5,6,7);/q;+1/p-1
    • InChI Key: QRUBYZBWAOOHSV-UHFFFAOYSA-M
    • SMILES: [Ag+].S(C(F)(F)F)(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 255.85700
  • Monoisotopic Mass: 255.857
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 62.8

Experimental Properties

  • Color/Form: Crystallization. Sensitive to light.
  • Density: 1.8760
  • Melting Point: 286 °C (lit.)
  • Boiling Point: 162°C at 760 mmHg
  • Flash Point: °C
  • Solubility: Soluble in water and also in most organic solvents.
  • Water Partition Coefficient: Soluble in water and also in most organic solvents.
  • Stability/Shelf Life: Stable, but may be light sensitive. Incompatible with strong acids, strong oxidizing agents.
  • PSA: 65.58000
  • LogP: 1.13220
  • Sensitiveness: Light Sensitive
  • Solubility: Very soluble in water, acetone, ethanol and ether, soluble in benzene

Trifluoromethanesulfonic acid silver Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • FLUKA BRAND F CODES:8
  • Hazardous Material Identification: Xi
  • HazardClass:8
  • TSCA:Yes
  • Storage Condition:Keep in dark place,Inert atmosphere,Room temperature(BD151178)
  • Safety Term:S26;S37/39
  • Risk Phrases:R36/37/38

Trifluoromethanesulfonic acid silver Customs Data

  • HS CODE:2904909090
  • Customs Data:

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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Trifluoromethanesulfonic acid silver Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2923-28-6)SILVER TRIFLUOROMETHANESULFONATE
Order Number:sfd22431
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:2923-28-6)Trifluoromethanesulfonic acid silver
Order Number:A1200443
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:42
Price ($):431.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2923-28-6)三氟甲烷磺酸银
Order Number:LE26839759
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:59
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:2923-28-6)SILVER TRIFLUOROMETHANESULFONATE
sfd22431
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:2923-28-6)Trifluoromethanesulfonic acid silver
A1200443
Purity:99%
Quantity:500g
Price ($):431.0
Email